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Compound of Interest

Compound Name: 1-Palmitoyl-sn-glycerol

Cat. No.: B1226769

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Palmitoyl-sn-glycerol is a monoacylglycerol (MAG) that plays a crucial role in cellular
metabolism and signaling. As an intermediate in the synthesis and breakdown of glycerolipids,
its quantification in various biological matrices is essential for understanding lipid metabolism in
health and disease.[1] Furthermore, emerging evidence suggests the involvement of specific
monoacylglycerols in signaling pathways, including the endocannabinoid system, making them
potential biomarkers and therapeutic targets.[1][2] This application note provides detailed
protocols for the extraction and quantification of 1-Palmitoyl-sn-glycerol from lipid extracts
using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas
chromatography-mass spectrometry (GC-MS), along with an overview of its relevant signaling
pathways.

Experimental Workflow Overview

The general workflow for the quantification of 1-Palmitoyl-sn-glycerol involves sample
preparation, including lipid extraction, followed by analytical quantification and data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1226769?utm_src=pdf-body-img
https://www.benchchem.com/product/b1226769?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. What is Monoacylglycerol? - Lipidomics|Creative Proteomics [lipidomics.creative-
proteomics.com]

e 2. Monoacylglycerol signalling and ABHD6 in health and disease - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Note: Quantification of 1-Palmitoyl-sn-
glycerol in Lipid Extracts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1226769#quantification-of-1-palmitoyl-sn-glycerol-in-
lipid-extracts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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